1,4-Dihydro-9h-imidazo[1,2-a]purin-9-one

• CAS No.: 56287-13-9
• Molecular Formula: C7H5N5O
• Molecular Weight: 175.15 g/mol
• IUPAC Name: 1,4-dihydroimidazo[1,2-a]purin-9-one
• InChI: InChI=1S/C7H5N5O/c13-6-4-5(10-3-9-4)11-7-8-1-2-12(6)7/h1-3H,(H,8,11)(H,9,10)
• InChI Key: JAQUADIPBIOFCE-UHFFFAOYSA-N
• SMILES: C1=CN2C(=O)C3=C(NC2=N1)N=CN3
• Synonyms: 1,(N2)-ethenoguanine; 1,N2-epsilonG nucleobase

Description

1,N(2)-ethenoguanine is a nucleobase analogue obtained by addition of an etheno group across positions 1 and N2 of guanine. It is an imidazopurine and a nucleobase analogue. It derives from a guanine.

Scientific Research Applications

Synthesis and Derivative Development

1,4-Dihydro-9h-imidazo[1,2-a]purin-9-one and its derivatives have been widely explored in the synthesis of new heterocycles. For instance, a convenient method for synthesizing tricyclic purine derivatives like 7,8-dihydro-1H-imidazo[2,1-i]purin-5(4H)-ones and 5,6-dihydro-1H-imidazo[2,1-b]purin-9(8H)-ones has been described (Shimada, Kuroda, & Suzuki, 1993). Additionally, the development of tricyclic etheno analogs of PMEG and PMEDAP, which are significant antivirals and cytostatics, shows the compound's potential in biological activity studies (Hořejší et al., 2006).

Anticancer and Herbicidal Activities

The compound and its derivatives have been studied for potential anticancer and herbicidal applications. For example, novel 1H-purin-6(9H)-one derivatives showed promising antitumor activity, with certain compounds exhibiting higher activity than temozolomide, a standard antitumor drug (Liu et al., 2019).

Antiviral and Anticonvulsant Studies

Various studies have explored the antiviral and anticonvulsant potential of this compound derivatives. For instance, a study synthesized a series of 9-substituted tricyclic nucleosides and evaluated their in vitro activity against HIV and HCV, correlating this with their degradation to purine counterparts (Amblard et al., 2009).

Structural Investigations

The structural aspects of these compounds have also been a focus of research. For example, the structures of two new "minimalist" modified nucleosides from archaeal tRNA were reported, which included 3,4-dihydro-6-methyl-3-beta-d-ribofuranosyl-9H-imidazo[1,2-a]purine-9-one (Zhou et al., 2004).